Cas no 1609407-40-0 ([2-(3-methoxyphenyl)ethyl](3-methylbenzyl)amine hydrobromide)

• Product Name: [2-(3-methoxyphenyl)ethyl](3-methylbenzyl)amine hydrobromide
• CAS No: 1609407-40-0
• MF: C₁₇H₂₂BrNO
• MW: 336.266684055328
• MDL: MFCD13186251
• CID: 4608757
• Update Time: 2025-05-26

[2-(3-methoxyphenyl)ethyl](3-methylbenzyl)amine hydrobromide Chemical and Physical Properties

Names and Identifiers

• [2-(3-methoxyphenyl)ethyl](3-methylbenzyl)amine hydrobromide

• MDL： MFCD13186251
• Inchi： 1S/C17H21NO.BrH/c1-14-5-3-7-16(11-14)13-18-10-9-15-6-4-8-17(12-15)19-2;/h3-8,11-12,18H,9-10,13H2,1-2H3;1H
• InChI Key： FDDQZWQMYIPFDC-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(OC)C=1)CNCC1C=CC=C(C)C=1.Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6

Additional information on [2-(3-methoxyphenyl)ethyl](3-methylbenzyl)amine hydrobromide

Research Briefing on [2-(3-methoxyphenyl)ethyl](3-methylbenzyl)amine hydrobromide (CAS: 1609407-40-0)

In recent years, the compound [2-(3-methoxyphenyl)ethyl](3-methylbenzyl)amine hydrobromide (CAS: 1609407-40-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications. The compound, characterized by its unique structural features, has been investigated for its role in modulating neurotransmitter systems, particularly in the context of neurological disorders.

The synthesis of [2-(3-methoxyphenyl)ethyl](3-methylbenzyl)amine hydrobromide involves a multi-step process, with recent advancements highlighting improved yield and purity through optimized reaction conditions. Key studies have demonstrated its high affinity for specific receptor subtypes, suggesting its potential as a lead compound for drug development. Notably, its hydrobromide salt form enhances solubility and bioavailability, making it a promising candidate for further preclinical evaluation.

Pharmacological studies have revealed that [2-(3-methoxyphenyl)ethyl](3-methylbenzyl)amine hydrobromide exhibits significant activity in modulating dopaminergic and serotonergic pathways. In vitro and in vivo experiments have shown dose-dependent effects on receptor binding and functional responses, with minimal off-target interactions. These findings underscore its potential utility in treating conditions such as depression, anxiety, and Parkinson's disease, although further mechanistic studies are warranted to elucidate its full therapeutic profile.

Recent preclinical evaluations have also explored the compound's safety and toxicity profiles. Acute and subchronic toxicity studies in animal models have indicated a favorable safety margin, with no observed adverse effects at therapeutic doses. However, long-term toxicity and pharmacokinetic studies are still ongoing to ensure its suitability for clinical translation. These efforts are critical for advancing the compound through the drug development pipeline.

In addition to its therapeutic potential, [2-(3-methoxyphenyl)ethyl](3-methylbenzyl)amine hydrobromide has been utilized as a tool compound in basic research. Its selective receptor interactions have provided valuable insights into the molecular mechanisms underlying neurotransmitter signaling. Researchers have employed it in structural biology studies to map binding sites and characterize receptor-ligand interactions, contributing to the broader understanding of neuropharmacology.

Despite these promising developments, challenges remain in the clinical translation of [2-(3-methoxyphenyl)ethyl](3-methylbenzyl)amine hydrobromide. Issues such as formulation stability, metabolic clearance, and potential drug-drug interactions need to be addressed in future studies. Collaborative efforts between academia and industry will be essential to overcome these hurdles and realize the compound's full therapeutic potential.

In conclusion, [2-(3-methoxyphenyl)ethyl](3-methylbenzyl)amine hydrobromide (CAS: 1609407-40-0) represents a compelling area of research in chemical biology and drug discovery. Its unique pharmacological properties and favorable safety profile position it as a promising candidate for further development. Continued investigation into its mechanisms of action and therapeutic applications will be crucial for advancing its clinical potential and addressing unmet medical needs in neurology and psychiatry.